Cas no 119718-47-7 (Pentacosadiynoic acid)

Pentacosadiynoic acid structure
Pentacosadiynoic acid structure
Product Name:Pentacosadiynoic acid
CAS No:119718-47-7
MF:C25H42O2
MW:374.599788188934
CID:97210
PubChem ID:53787390
Update Time:2025-04-18

Pentacosadiynoic acid Chemical and Physical Properties

Names and Identifiers

    • Pentacosadiynoic acid
    • pentacosa-2,4-diynoic acid
    • 119718-47-7
    • SCHEMBL591560
    • DTXSID50706666
    • Inchi: 1S/C25H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27/h2-20H2,1H3,(H,26,27)
    • InChI Key: DZLWMPMXBUHMQV-UHFFFAOYSA-N
    • SMILES: OC(C#CC#CCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 374.31866
  • Monoisotopic Mass: 374.318480578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 19
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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